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Compound of Interest

Compound Name: IR 754 Carboxylic Acid

Cat. No.: B15551816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to IR 754 Carboxylic Acid
IR 754 Carboxylic Acid is a near-infrared (NIR) cyanine dye, a class of synthetic polymethine

dyes. Its chemical structure is characterized by two nitrogen-containing heterocyclic rings

joined by a polymethine chain, with a carboxylic acid functional group. This terminal carboxylic

acid is a key feature, enabling covalent conjugation to a variety of biomolecules and surfaces.

The dye's significant absorption and fluorescence in the NIR spectrum (typically around 750

nm) make it a valuable tool in biomedical research, where deep tissue penetration and minimal

autofluorescence are critical.

The primary applications of IR 754 Carboxylic Acid in research are centered on its use as a

fluorescent label for in vivo and in vitro imaging and as a photosensitizer in photodynamic

therapy (PDT). Its utility in these areas is derived from its favorable photophysical properties

and the versatility of its carboxylic acid group for bioconjugation.

Core Applications in Research
Near-Infrared (NIR) Fluorescence Imaging
The NIR window (700-1700 nm) offers significant advantages for biological imaging, including

deeper tissue penetration due to reduced light scattering by biological tissues and lower

autofluorescence from endogenous molecules. IR 754 Carboxylic Acid is designed to operate

within this window, making it an excellent candidate for:
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In vivo tumor imaging: When conjugated to tumor-targeting moieties such as antibodies or

peptides, IR 754 Carboxylic Acid can be used to visualize tumors deep within living

organisms.

Cellular imaging: Its fluorescent properties allow for the visualization and tracking of labeled

molecules within cells.

Drug delivery vehicle tracking: By incorporating the dye into nanoparticles or other drug

delivery systems, researchers can monitor their biodistribution and accumulation at target

sites.

Photodynamic Therapy (PDT)
PDT is a therapeutic modality that uses a photosensitizer, light, and oxygen to induce cell

death. Upon excitation with light of a specific wavelength, the photosensitizer (in this case, IR
754 Carboxylic Acid) transfers energy to molecular oxygen, generating highly reactive oxygen

species (ROS), such as singlet oxygen. These ROS are cytotoxic and can lead to the

destruction of nearby cells, such as cancer cells. The NIR activation of IR 754 Carboxylic Acid
allows for the treatment of deeper-seated tumors than is possible with photosensitizers that

absorb in the visible range.

Bioconjugation and Probe Development
The carboxylic acid group of IR 754 is readily activated to form stable amide bonds with

primary amines on biomolecules like proteins, peptides, and antibodies. This allows for the

creation of targeted fluorescent probes and photosensitizers.

Quantitative Data
The following table summarizes typical photophysical and physicochemical properties of IR 754
Carboxylic Acid. Note that these values can be influenced by the solvent environment and

conjugation to other molecules.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15551816?utm_src=pdf-body
https://www.benchchem.com/product/b15551816?utm_src=pdf-body
https://www.benchchem.com/product/b15551816?utm_src=pdf-body
https://www.benchchem.com/product/b15551816?utm_src=pdf-body
https://www.benchchem.com/product/b15551816?utm_src=pdf-body
https://www.benchchem.com/product/b15551816?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Typical Value

Molecular Weight ~580.5 g/mol

CAS Number 2311980-68-2

Maximum Absorption (λmax) 745 -

To cite this document: BenchChem. [An In-depth Technical Guide to IR 754 Carboxylic Acid
in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551816#what-is-ir-754-carboxylic-acid-used-for-in-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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